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Compound of Interest

Compound Name: Sebacic Acid

Cat. No.: B1670060

An In-depth Technical Guide to Sebacic Acid

This technical guide offers a comprehensive overview of sebacic acid, a naturally occurring
dicarboxylic acid, tailored for researchers, scientists, and professionals in drug development. It
covers fundamental chemical properties, production methodologies, and its roles in industrial
and biomedical applications.

Core Chemical Identifiers
e CAS Number: 111-20-6[1][2][3][4][5]

e Molecular Formula: C10H1804[1][3][4][5][6][7][8]

Physicochemical Properties

Sebacic acid is a white, flaky, or powdered crystalline solid.[1][6][7] It is a straight-chain
dicarboxylic acid with a ten-carbon backbone.[7] While only slightly soluble in water, it readily
dissolves in organic solvents such as ethanol and ether.[6][7][8]
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Property Value Unit
IUPAC Name Decanedioic acid

Molecular Weight 202.25 g-mol—1t
Melting Point 131-135 °C
Boiling Point 294.4 (at 100 mmHgQ) °C
Density ~1.21 g/cm3
Water Solubility 0.25 (at 25°C) g/L
pKal 4.72

pKa2 5.45

Flash Point 220 °C

(Data compiled from multiple sources[1][5][7][8][9])

Synthesis and Experimental Protocols

Sebacic acid is primarily produced from renewable resources, making it a bio-based chemical.
The two main industrial synthesis routes are from castor oil and adipic acid.[6][10]

Production from Castor Oil

The most common industrial method involves the alkaline cleavage of ricinoleic acid, the main
fatty acid in castor oil.[1][6][7][10][11]

Experimental Protocol: Alkali Fusion of Ricinoleic Acid
o Objective: To produce sebacic acid and 2-octanol by cleaving ricinoleic acid.

o Materials: Castor oil, sodium hydroxide (NaOH) or potassium hydroxide (KOH), catalyst
(e.g., iron(lll) oxide, Fe20s3), mineral acid (for acidification).

e Procedure:
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o Saponification: Castor oil is first hydrolyzed (saponified) with an alkali like molten caustic
soda at high temperatures (approx. 250°C) to yield sodium ricinoleate.[6][10][11]

o Alkali Fusion (Cleavage): The resulting ricinoleic acid (or its salt) is heated to high
temperatures (250-300°C) in the presence of an alkali (NaOH or KOH) and a catalyst,
such as Fe20s.[6] This cleaves the molecule, producing disodium sebacate and 2-octanol.
[6][10] An optimized process utilized a 5:4 w/w ratio of sodium ricinoleate to KOH with 1%
Fe20s catalyst at 270°C for 60 minutes, achieving a 70.2% vyield.[12]

o Purification: The reaction mixture is dissolved in water. The pH is adjusted to
approximately 6 to neutralize excess alkali.[6][11]

o Precipitation: The aqueous solution is then acidified to a pH of about 2 with a mineral acid.
[6][11] This causes the sebacic acid to precipitate out of the solution.[6][11]

o Final Processing: The precipitated sebacic acid is collected by filtration, washed with
water to remove impurities, and dried to yield the final product.[6][11]
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Production of Sebacic Acid from Castor Oil
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Caption: Workflow for sebacic acid production from castor oil.
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Production from Adipic Acid

An alternative electrochemical process, known as Kolbe electrolysis, can produce high-purity
sebacic acid from adipic acid.[6][10]

Experimental Protocol: Kolbe Electrolysis of Adipic Acid

» Objective: To synthesize sebacic acid via dimerization of monomethyl adipate.
o Materials: Adipic acid, methanol, potassium hydroxide, water.

e Procedure:

o Partial Esterification: Adipic acid is first partially esterified with methanol to form
monomethyl adipate.[6][10]

o Electrolysis: The potassium salt of monomethyl adipate is dissolved in a methanol-water
solution and undergoes Kolbe electrolysis.[6][10] This process dimerizes the molecules at
the anode to form dimethyl sebacate.[6]

o Hydrolysis: The resulting dimethyl sebacate is then hydrolyzed (e.g., using a base followed
by acidification) to yield pure sebacic acid.[6][10]
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Electrochemical Production from Adipic Acid

Adipic Acid

Partial Esterification

(Methanol)

Monomethyl Adipate

Kolbe Electrolysis

Dimethyl Sebacate

l

Hydrolysis

Sebacic Acid

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Pro-inflammatory Action of Sebacic Acid in Skin
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Anti-inflammatory Effect of Sebacic Acid
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Effect of Sebacic Acid on Hepatic Gluconeogenesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0329394.htm
https://www.lookchem.com/casno111-20-6.html
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Sebacic_Acid.pdf
https://grokipedia.com/page/Sebacic_acid
https://greenchemindustries.com/entry/254/sebacic-acid
https://www.benchchem.com/pdf/A_Technical_Guide_to_Sebacic_Acid_Derivatives_Properties_Synthesis_and_Biological_Interactions.pdf
https://chemceed.com/product-news/chemical-synthesis-sebacic-acid/
http://www.castoroil.in/castor/castor_seed/castor_oil/sebacic_acid/sebacic_acid.html
https://pubs.acs.org/doi/10.1021/acsomega.9b00577
https://www.benchchem.com/product/b1670060#sebacic-acid-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1670060#sebacic-acid-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1670060#sebacic-acid-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1670060#sebacic-acid-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670060?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

